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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790 Get Quote

Abstract
This application note details a robust and reliable method for the quantitative analysis of

isoamyl lactate using gas chromatography with flame ionization detection (GC-FID). Isoamyl
lactate is a key flavor and fragrance compound found in various products, including alcoholic

beverages and foods. The described protocol provides a straightforward approach for sample

preparation and outlines the optimal chromatographic conditions for accurate and precise

quantification. This method is suitable for quality control and research applications in the food,

beverage, and fragrance industries.

Introduction
Isoamyl lactate, an ester known for its fruity, creamy, and slightly sweet aroma, is an important

contributor to the sensory profile of many consumer products. Accurate quantification of

isoamyl lactate is crucial for ensuring product consistency and quality. Gas chromatography

with a flame ionization detector (GC-FID) is a widely used technique for the analysis of volatile

and semi-volatile compounds like esters, offering high sensitivity and a wide linear range. This

application note presents a validated GC-FID method for the determination of isoamyl lactate
in liquid matrices.
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Gas Chromatograph: Agilent 8860 GC (or equivalent) equipped with a flame ionization

detector (FID) and an autosampler.

GC Column: Agilent J&W DB-FATWAX UI, 30 m x 0.25 mm, 0.25 µm or similar polar

capillary column.

Vials: 2 mL amber glass screw-top vials with PTFE/silicone septa.

Syringes: 10 µL and 100 µL microsyringes.

Pipettes and Pipette Tips

Volumetric flasks

Reagents and Standards
Isoamyl lactate (98% or higher purity)

Ethanol (200 proof, for standard and sample dilution)

Deionized water

Helium (carrier gas, 99.999% purity)

Hydrogen (FID fuel gas, 99.999% purity)

Compressed Air (FID oxidizer)

Nitrogen (makeup gas, 99.999% purity)

Experimental Protocols
Standard Preparation

Primary Stock Solution (1000 µg/mL):

Accurately weigh 100 mg of pure isoamyl lactate into a 100 mL volumetric flask.

Dissolve and dilute to the mark with a 40% ethanol/water solution (v/v).
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Mix thoroughly. This stock solution should be stored at 4°C.

Working Standard Solutions:

Prepare a series of working standards by serial dilution of the primary stock solution with a

40% ethanol/water solution.

A typical calibration range is 10 to 1000 µg/mL.[1]

Sample Preparation
The sample preparation will vary depending on the matrix.

Clear Liquid Samples (e.g., Spirits, Wine):

Allow the sample to equilibrate to room temperature.

If necessary, dilute the sample with a 40% ethanol/water solution to bring the expected

isoamyl lactate concentration within the calibration range.

Filter the sample through a 0.45 µm PTFE syringe filter into a 2 mL GC vial.

Cloudy or Solid-Containing Samples (e.g., Fruit Juices, Food Extracts):

Homogenize the sample if necessary.

Centrifuge the sample at 5000 rpm for 10 minutes to separate solids.

Take an aliquot of the supernatant and dilute as needed with a 40% ethanol/water

solution.

Filter the diluted sample through a 0.45 µm PTFE syringe filter into a 2 mL GC vial.

GC-FID Method
The following table summarizes the chromatographic conditions for the analysis of isoamyl
lactate.

Table 1: GC-FID Operating Conditions
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Parameter Value

Column
Agilent J&W DB-FATWAX UI, 30 m x 0.25 mm,

0.25 µm

Inlet Temperature 250°C

Injection Volume 1 µL

Split Ratio 20:1

Carrier Gas Helium

Flow Rate 1.2 mL/min (Constant Flow)

Oven Program

Initial Temperature 40°C

Hold Time 2 min

Ramp Rate 3°C/min

Final Temperature 230°C

Final Hold Time 5 min

Detector Flame Ionization Detector (FID)

Detector Temperature 260°C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (N2) 25 mL/min

Data Presentation
The performance of the method was validated according to ICH guidelines. The quantitative

data is summarized in the tables below.

Table 2: Method Validation Parameters
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Parameter Result

Linearity Range 10 - 1000 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) 0.5 µg/mL

Limit of Quantification (LOQ) 1.5 µg/mL

Accuracy (% Recovery) 97.5 - 102.3%

Precision (RSD%)

Repeatability (n=6) < 2%

Intermediate Precision < 3%

Visualization
The following diagram illustrates the general experimental workflow for the GC-FID analysis of

isoamyl lactate.
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Experimental Workflow for Isoamyl Lactate Analysis
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Caption: Workflow for Isoamyl Lactate Analysis.

Conclusion
The GC-FID method described in this application note is a reliable and efficient tool for the

quantitative analysis of isoamyl lactate in various liquid samples. The method demonstrates

excellent linearity, accuracy, and precision, making it suitable for routine quality control in the

food, beverage, and fragrance industries. The simple sample preparation and robust

chromatographic conditions allow for high sample throughput.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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